5-Methyl-2,1,3-benzothiadiazole-4-carboxylic acid
Overview
Description
5-Methyl-2,1,3-benzothiadiazole-4-carboxylic acid is a chemical compound that belongs to the category of benzothiadiazole derivatives. It is a useful research chemical used as a reactant in the optimization of anthranilic sulfonamides and study of their activity as selective cholecystokinin-2 receptor antagonists .
Molecular Structure Analysis
The molecular weight of 5-Methyl-2,1,3-benzothiadiazole-4-carboxylic acid is 194.21 . The InChI code is1S/C8H6N2O2S/c1-4-2-3-5-7 (10-13-9-5)6 (4)8 (11)12/h2-3H,1H3, (H,11,12) . The molecule is planar . Physical And Chemical Properties Analysis
The physical form of 5-Methyl-2,1,3-benzothiadiazole-4-carboxylic acid is a powder . It is stored at room temperature .Scientific Research Applications
Oxidation Studies
The compound has been used in oxidation studies with Potassium Permanganate . This research contributes to our understanding of how the compound behaves under oxidative conditions, which can be crucial in various chemical processes .
Organic Semiconducting Materials
Benzothiadiazole-based derivatives, including “5-Methyl-2,1,3-benzothiadiazole-4-carboxylic acid”, have been synthesized and characterized as building blocks of organic semiconducting materials . These materials have potential applications in the field of electronics .
Photoluminescent Compounds
2,1,3-Benzothiadiazole and its derivatives are important acceptor units used in the development of photoluminescent compounds . These compounds can be used in organic light-emitting diodes, organic solar cells, and organic field-effect transistors .
Fluorophores and Photocatalysts
The compound has been used in the design of organic π-conjugated electron donor–acceptor systems . These systems have applications such as organic photovoltaics, fluorophores, and photocatalysts .
Fluorescent Sensors or Bioimaging Probes
The benzo[c][1,2,5]thiadiazole motif, which includes “5-Methyl-2,1,3-benzothiadiazole-4-carboxylic acid”, has been researched for use as fluorescent sensors or bioimaging probes . These can be used for lipid droplets, mitochondria, and plasma membranes .
H-Bonded Organic Frameworks (HOFs)
The compound has been used in the study of BTD-based H-bonded organic frameworks (HOFs) . These frameworks have potential applications in various fields, including gas storage, catalysis, and drug delivery .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that benzothiadiazole derivatives are often used as reactants in the optimization of anthranilic sulfonamides, which are known to act as selective cholecystokinin-2 receptor antagonists .
Mode of Action
Benzothiadiazole derivatives are known to participate in electron donor-acceptor (d-a) systems, which are extensively researched for use in photovoltaics or as fluorescent sensors . These systems involve electron density transferring from the aryl donor groups to the particle orbital localized on the benzothiadiazole group .
Biochemical Pathways
Benzothiadiazole derivatives have been used in photovoltaics, fluorescent sensors, and photocatalysts . They have also been used in Suzuki–Miyaura cross-coupling reactions, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Result of Action
Benzothiadiazole derivatives have been used as potential visible-light organophotocatalysts . They have also been used in the optimization of anthranilic sulfonamides, which are known to act as selective cholecystokinin-2 receptor antagonists .
Action Environment
It is known that environmental factors can influence the performance of benzothiadiazole derivatives in photovoltaic applications .
properties
IUPAC Name |
5-methyl-2,1,3-benzothiadiazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2S/c1-4-2-3-5-7(10-13-9-5)6(4)8(11)12/h2-3H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUYLUFKBHLNFNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=NSN=C2C=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-2,1,3-benzothiadiazole-4-carboxylic acid | |
CAS RN |
1545471-90-6 |
Source
|
| Record name | 5-methyl-2,1,3-benzothiadiazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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